Cas no 1173053-60-5 (1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine)

• Product Name: 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine
• CAS No: 1173053-60-5
• MF: C₂₃H₂₃N₃O₄S
• MW: 437.511424303055
• CID: 6575586
• Update Time: 2025-07-18

1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine
• 1,3-benzodioxol-5-yl-[4-[5-[(4-methoxyphenyl)methyl]-1,3,4-thiadiazol-2-yl]piperidin-1-yl]methanone

• Inchi： 1S/C23H23N3O4S/c1-28-18-5-2-15(3-6-18)12-21-24-25-22(31-21)16-8-10-26(11-9-16)23(27)17-4-7-19-20(13-17)30-14-29-19/h2-7,13,16H,8-12,14H2,1H3
• InChI Key： GORYPKIFOGLVHC-UHFFFAOYSA-N
• SMILES： C(C1=CC=C2OCOC2=C1)(N1CCC(C2=NN=C(CC3=CC=C(OC)C=C3)S2)CC1)=O

Additional information on 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine

Comprehensive Analysis of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine (CAS No. 1173053-60-5)

The compound 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine, identified by its CAS No. 1173053-60-5, represents a sophisticated heterocyclic structure with significant potential in pharmaceutical research and medicinal chemistry. Its unique molecular framework combines a benzodioxole moiety, a thiadiazole ring, and a piperidine core, making it a subject of interest for drug discovery. Researchers are particularly intrigued by its potential applications in targeting neurological disorders and inflammatory pathways, aligning with current trends in precision medicine.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. The structural complexity of 1173053-60-5 positions it as a candidate for modulating enzyme activity or receptor interactions, topics frequently searched in PubMed and Google Scholar. Its benzodioxole component, for instance, is known for its bioavailability-enhancing properties, a hot topic in drug formulation discussions. Meanwhile, the thiadiazole segment is often associated with antimicrobial and anticancer properties, reflecting broader public interest in infectious disease and oncology research.

From a synthetic chemistry perspective, the preparation of 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine involves multi-step organic transformations, including amide coupling and cyclization reactions. These methods are widely documented in ACS journals and patent literature, catering to chemists searching for scalable synthesis routes. The compound’s logP and polar surface area values, critical for ADMET predictions, are also frequently queried in Cheminformatics databases, underscoring its relevance in preclinical development.

The rise of AI-driven drug discovery has further amplified interest in such compounds. Platforms like AlphaFold and DeepChem leverage machine learning to predict interactions between molecules like 1173053-60-5 and biological targets. Searches for "thiadiazole derivatives in drug design" or "piperidine-based bioactive compounds" often lead to discussions about this molecule’s potential. Additionally, its structural analogs are being explored for neuroprotective effects, a trending topic given the global focus on neurodegenerative diseases like Alzheimer’s.

Regulatory and safety profiling of CAS 1173053-60-5 remains an active area of investigation. While not classified as hazardous, its metabolic stability and toxicity thresholds are key considerations for researchers, as evidenced by queries in TOXNET and REACH databases. The compound’s patent landscape is another focal point, with many professionals searching for "IP protection strategies" in biopharma.

In summary, 1-(2H-1,3-benzodioxole-5-carbonyl)-4-{5-(4-methoxyphenyl)methyl-1,3,4-thiadiazol-2-yl}piperidine exemplifies the intersection of cutting-edge chemistry and therapeutic innovation. Its multifaceted applications—from central nervous system targeting to anti-inflammatory mechanisms—resonate with both academic and industrial research priorities. As the scientific community continues to explore its structure-activity relationships, this compound is poised to remain a high-impact subject in life sciences literature.